Cas no 1361112-39-1 (4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane)

• Product Name: 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane
• CAS No: 1361112-39-1
• MF: C₁₄H₂₂ClN₃
• MW: 267.797582149506
• CID: 4696770
• Update Time: 2025-06-15

4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane
• 4-[(3-chloropyrazin-2-yl)methyl]-1-isopropylazepane
• 4-(3-Chloro-pyrazin-2-ylmethyl)-1-isopropyl-azepane

• Inchi： 1S/C14H22ClN3/c1-11(2)18-8-3-4-12(5-9-18)10-13-14(15)17-7-6-16-13/h6-7,11-12H,3-5,8-10H2,1-2H3
• InChI Key： IDBDUZCSPKGXML-UHFFFAOYSA-N
• SMILES： ClC1C(CC2CCCN(C(C)C)CC2)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 29

Additional information on 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane

Professional Introduction to Compound with CAS No 1361112-39-1 and Product Name: 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane

The compound with the CAS number 1361112-39-1 and the product name 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a 3-chloropyrazin-2-yl moiety and an isopropylazepane backbone, which are key features that contribute to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane molecule stands out in this context due to its ability to interact with biological targets in a highly specific manner. The presence of the 3-chloropyrazin-2-yl group introduces a chlorine atom at the 3-position of the pyrazine ring, which can enhance the compound's binding affinity and selectivity. This feature is particularly valuable in the design of drugs that require precise targeting to achieve therapeutic efficacy.

The isopropylazepane core of the molecule contributes to its stability and bioavailability, making it a promising candidate for further investigation. Azepane derivatives have been extensively studied for their pharmacological properties, including their role as intermediates in the synthesis of various therapeutic agents. The combination of these structural elements in 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane suggests that it may exhibit a range of biological activities, making it a versatile tool for researchers exploring new drug candidates.

Recent studies have highlighted the importance of 3-chloropyrazin-2-yl containing compounds in medicinal chemistry. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The chlorine atom at the 3-position of the pyrazine ring enhances the electrophilicity of the molecule, allowing it to engage in various chemical reactions that are crucial for drug development. This property makes 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane a valuable scaffold for designing molecules with enhanced pharmacological activity.

The isopropylazepane moiety further contributes to the compound's unique profile by providing a rigid aromatic system that can interact with biological targets in a stable manner. This structural feature is particularly important for drugs that require prolonged interaction with their targets to maintain efficacy. The combination of these elements in 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane suggests that it may have applications in both central nervous system (CNS) disorders and other therapeutic areas where precise targeting is essential.

In addition to its structural significance, 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane has shown potential in preclinical studies as a lead compound for further development. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. The compound's ability to modulate biological pathways makes it a promising candidate for treating conditions such as neurodegenerative diseases, where modulation of specific signaling pathways is crucial.

The synthesis of 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the 3-chloropyrazin-2-yl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the incorporation of the isopropylazepane core necessitates precise synthetic strategies to maintain structural integrity. These challenges underscore the importance of advanced synthetic techniques in developing novel pharmaceutical compounds.

As research continues to uncover new applications for heterocyclic compounds like 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane, it is expected that this molecule will play a significant role in future drug development efforts. Its unique structural features and demonstrated biological activity make it a valuable asset for pharmaceutical companies and academic researchers alike. The ongoing exploration of its pharmacological properties will likely lead to new insights into disease mechanisms and innovative therapeutic strategies.

The future prospects for 4-((3-Chloropyrazin-2-yl)methyl)-1-isopropylazepane are bright, with potential applications spanning multiple therapeutic areas. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with these systems in precise ways. This compound represents an important step forward in this direction, offering hope for new treatments and improved patient outcomes.